Cas no 941905-75-5 (N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide)

• Product Name: N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide
• CAS No: 941905-75-5
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5904423
• PubChem ID: 16927103
• Update Time: 2025-05-19

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]cyclopropanecarboxamide
• F2384-0419
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)cyclopropanecarboxamide
• N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]cyclopropanecarboxamide
• 941905-75-5
• AKOS024645117
• N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide

• Inchi： 1S/C17H22N2O2/c1-11(2)10-19-15-7-6-14(18-17(21)12-3-4-12)9-13(15)5-8-16(19)20/h6-7,9,11-12H,3-5,8,10H2,1-2H3,(H,18,21)
• InChI Key： XKJJRIOSGANIEK-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC3=C(C=2)CCC(=O)N3CC(C)C)=O)CC1

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4Ų

Additional information on N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide

Comprehensive Overview of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide (CAS No. 941905-75-5)

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide (CAS No. 941905-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of a cyclopropanecarboxamide moiety further enhances its relevance in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide due to its potential role in modulating enzymatic pathways and receptor interactions. Its CAS No. 941905-75-5 serves as a critical identifier in chemical databases, facilitating streamlined research and collaboration across scientific communities.

The compound's molecular structure features a tetrahydroquinoline core, which is often associated with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 2-methylpropyl group and a cyclopropanecarboxamide side chain introduces steric and electronic effects that can influence its binding affinity and pharmacokinetic profile. These attributes make it a promising candidate for further investigation in medicinal chemistry.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for targeted therapies. N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide aligns with this focus, as its structure suggests potential utility in enzyme inhibition and signal transduction modulation. Researchers are also examining its solubility, stability, and bioavailability to assess its suitability for drug formulation.

From a synthetic perspective, the preparation of CAS No. 941905-75-5 involves multi-step organic reactions, including cyclization and amide coupling. These processes require precise control over reaction conditions to achieve high yields and purity. The compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its characterization and quality control.

In the context of green chemistry, there is growing interest in optimizing the synthesis of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide to minimize environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to enhance sustainability. This aligns with broader industry trends toward eco-friendly synthesis.

Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that tetrahydroquinoline derivatives may interact with neurotransmitter systems, making them relevant for studying conditions like neurodegenerative diseases. While CAS No. 941905-75-5 has not yet been extensively studied in this context, its structural features warrant further exploration.

For researchers and industry professionals, access to reliable chemical suppliers and analytical services is crucial when working with N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide. Ensuring the compound's purity and consistency is essential for reproducible results in both in vitro and in vivo studies. Collaborative efforts between academia and industry are expected to drive advancements in this field.

In summary, N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylcyclopropanecarboxamide (CAS No. 941905-75-5) represents a compelling subject of study due to its structural complexity and biological potential. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics and biochemical tools. Its integration into high-throughput screening platforms and computational modeling studies will further elucidate its mechanisms of action and therapeutic value.